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Introduction
Galactose-6-phosphate (Gal-6-P) is a key intermediate in galactose metabolism, primarily

situated within the tagatose-6-phosphate pathway. Its central position makes it a critical

substrate and potential regulator for several enzymes, rendering it an invaluable tool for

enzyme kinetics studies. Understanding the interactions of enzymes with Gal-6-P is

fundamental for elucidating metabolic pathways, diagnosing metabolic disorders, and

developing therapeutic interventions. These application notes provide detailed protocols and

data for studying enzymes that utilize or are influenced by Galactose-6-phosphate.

Metabolic Pathways Involving Galactose-6-
Phosphate
Galactose metabolism in many organisms occurs via two primary pathways: the Leloir pathway

and the tagatose-6-phosphate pathway. Gal-6-P is a direct substrate in the tagatose-6-

phosphate pathway and can indirectly influence the Leloir pathway.

Leloir Pathway
The Leloir pathway converts galactose to glucose-6-phosphate. While Gal-6-P is not a direct

intermediate, the enzymes in this pathway are crucial for overall galactose metabolism and can

be subject to indirect regulation by downstream metabolites.[1][2][3]
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Figure 1: The Leloir Pathway for Galactose Metabolism.

Tagatose-6-Phosphate Pathway
This pathway is central to the application of Gal-6-P in enzyme kinetics, as Gal-6-P is a key

substrate for Galactose-6-phosphate isomerase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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